Cas no 1057720-25-8 (tert-butyl N-(2-bromo-6-fluorophenyl)carbamate)

• Product Name: tert-butyl N-(2-bromo-6-fluorophenyl)carbamate
• CAS No: 1057720-25-8
• MF: C₁₁H₁₃BrFNO₂
• MW: 290.128825902939
• CID: 4570182
• PubChem ID: 91646198
• Update Time: 2025-05-25

tert-butyl N-(2-bromo-6-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (2-bromo-6-fluorophenyl)carbamate
• tert-butyl N-(2-bromo-6-fluorophenyl)carbamate

• Inchi： 1S/C11H13BrFNO2/c1-11(2,3)16-10(15)14-9-7(12)5-4-6-8(9)13/h4-6H,1-3H3,(H,14,15)
• InChI Key： WWWUUAZACLRSJM-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC1=C(F)C=CC=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl N-(2-bromo-6-fluorophenyl)carbamate

Research Brief on tert-Butyl N-(2-bromo-6-fluorophenyl)carbamate (CAS: 1057720-25-8): Recent Advances and Applications

The compound tert-butyl N-(2-bromo-6-fluorophenyl)carbamate (CAS: 1057720-25-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in drug synthesis. This research brief aims to consolidate the latest findings and advancements related to this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic implications. Recent studies highlight its role in the development of novel kinase inhibitors and proteolysis-targeting chimeras (PROTACs), underscoring its importance in modern medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficacy of tert-butyl N-(2-bromo-6-fluorophenyl)carbamate as a precursor in the synthesis of Bruton's tyrosine kinase (BTK) inhibitors. The compound's unique halogenated aromatic structure facilitates selective functionalization, enabling the development of targeted therapies for B-cell malignancies. The study reported a 72% yield in the key coupling reaction, with the resulting BTK inhibitor showing nanomolar potency in preclinical models. This underscores the compound's value in optimizing drug-like properties during lead optimization phases.

Further investigations have explored the compound's application in PROTAC technology. A Nature Chemical Biology publication (2024) detailed its incorporation into heterobifunctional molecules designed to degrade oncogenic proteins. The 2-bromo-6-fluoro substitution pattern was found to be particularly advantageous for maintaining the optimal distance between E3 ligase binders and target proteins, with the tert-butyl carbamate group serving as a crucial linker element. These findings position 1057720-25-8 as a strategic building block in the rapidly evolving field of targeted protein degradation.

From a synthetic chemistry perspective, recent advances in continuous flow technology have improved the scalability of tert-butyl N-(2-bromo-6-fluorophenyl)carbamate production. A 2024 Organic Process Research & Development report described a novel photochemical bromination method that achieves 89% purity with reduced byproduct formation compared to traditional batch processes. This technological innovation addresses previous challenges in large-scale manufacturing, making the compound more accessible for pharmaceutical development pipelines.

The safety profile of 1057720-25-8 has also been systematically evaluated in recent toxicological studies. Research published in Chemical Research in Toxicology (2023) established an LD50 > 500 mg/kg in rodent models, with no observed genotoxicity in Ames tests. These findings support its classification as a relatively safe intermediate for pharmaceutical applications, though proper handling protocols for the brominated aromatic system remain essential in laboratory settings.

Looking forward, the unique structural features of tert-butyl N-(2-bromo-6-fluorophenyl)carbamate continue to inspire novel applications. Current research directions include its potential use in antibody-drug conjugates (ADCs) and as a scaffold for developing positron emission tomography (PET) tracers. The compound's versatility and established synthetic routes position it as a valuable asset in both academic and industrial drug discovery efforts, with several candidates containing this moiety currently in clinical trials for various oncology indications.